![molecular formula C8H15NO3 B12105490 Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate](/img/structure/B12105490.png)
Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate is a chiral compound with significant importance in organic chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry, which plays a crucial role in its reactivity and biological activity.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate typically involves the use of chiral starting materials and catalysts to ensure the correct stereochemistry. One common method involves the reduction of a suitable precursor, such as a keto ester, using a chiral reducing agent. The reaction conditions often include low temperatures and inert atmospheres to prevent unwanted side reactions.
Industrial Production Methods
In an industrial setting, the production of this compound may involve more scalable methods such as asymmetric hydrogenation or enzymatic resolution. These methods are designed to produce large quantities of the compound with high enantiomeric purity.
Chemical Reactions Analysis
Types of Reactions
Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate undergoes various types of chemical reactions, including:
Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The ester group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Reagents such as alkyl halides and nucleophiles are used for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields a ketone or aldehyde, while reduction can produce alcohols or amines.
Scientific Research Applications
Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with enzymes.
Medicine: It is investigated for its potential therapeutic effects and as a precursor for drug development.
Industry: The compound is used in the production of fine chemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s stereochemistry plays a crucial role in its binding affinity and activity. The pathways involved may include inhibition or activation of enzymatic processes, leading to various biological effects.
Comparison with Similar Compounds
Similar Compounds
- Ethyl (1S,2R,3R,4S)-3-hydroxy-2-[(2-methyl-2-propanyl)oxycarbonyl]amino-4-[(1R)-1-[(2-methyl-2-propanyl)oxycarbonyl]amino]ethyl]cyclopentanecarboxylate
- Ethyl (1R,2R,3R,4S)-3-[(1S)-1-acetamido-2-propylpentyl]-2-hydroxy-4-[(2,2,10,10-tetramethyl-4,8-]
Uniqueness
Ethyl (2R,3R,4S)-3-hydroxy-4-methyl-pyrrolidine-2-carboxylate is unique due to its specific stereochemistry, which imparts distinct reactivity and biological activity compared to other similar compounds. This uniqueness makes it a valuable compound for research and development in various scientific fields.
Properties
Molecular Formula |
C8H15NO3 |
---|---|
Molecular Weight |
173.21 g/mol |
IUPAC Name |
ethyl (2R,3R,4S)-3-hydroxy-4-methylpyrrolidine-2-carboxylate |
InChI |
InChI=1S/C8H15NO3/c1-3-12-8(11)6-7(10)5(2)4-9-6/h5-7,9-10H,3-4H2,1-2H3/t5-,6+,7+/m0/s1 |
InChI Key |
WPWVVZOVQYCRSY-RRKCRQDMSA-N |
Isomeric SMILES |
CCOC(=O)[C@H]1[C@@H]([C@H](CN1)C)O |
Canonical SMILES |
CCOC(=O)C1C(C(CN1)C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.